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Compound of Interest |

2-Amino-1-(3,4-
Compound Name: dihydroxyphenyl)ethanone
hydrochloride
CAS No.: 5090-29-9
Cat. No.: B195449

Arterenone hydrochloride (CAS No: 5090-29-9), chemically known as 2-Amino-1-(3,4-
dihydroxyphenyl)ethan-1-one hydrochloride, is a significant catecholamine derivative.[1][2]
While structurally related to the neurotransmitter norepinephrine, it is distinguished by the
ketone group at the beta-carbon of the ethylamine side chain, whereas norepinephrine
possesses a hydroxyl group. This structural distinction is critical to its chemical behavior and
biological activity. In the pharmaceutical context, arterenone is primarily recognized as a
process-related impurity in the synthesis of norepinephrine and epinephrine, often designated
as Noradrenaline EP Impurity B.[1][2][3] Its accurate identification, characterization, and
guantification are therefore paramount for ensuring the purity and safety of adrenergic drug
products. This guide provides a comprehensive overview of its chemical properties, synthesis,
and analytical characterization for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties

Arterenone hydrochloride is the salt form of the arterenone free base (CAS No: 499-61-6).[2][3]
[4] The hydrochloride salt enhances the compound's stability and handling properties, making it
more suitable for laboratory use. The fundamental properties are summarized below.
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Structural Representation

The chemical structure consists of a dihydroxybenzene (catechol) ring attached to an

aminoethanone side chain.

Caption: Chemical structure of 2-Amino-1-(3,4-dihydroxyphenyl)ethan-1-one hydrochloride.

Quantitative Data Summary

The key physicochemical properties of arterenone and its hydrochloride salt are presented in

the table below for easy reference.

Property

Value

Source(s)

Chemical Name

2-Amino-1-(3,4-
dihydroxyphenyl)ethan-1-one
HCI

[1](2]

Noradrenalone HCI,

Synonyms Noradrenaline EP Impurity B [11[2]
HCI
5090-29-9 (HCI Salt); 499-61-6

CAS Number [1][2]13]

(Free Base)

Molecular Formula

CsHoNO3-HCI

[1]

203.62 g/mol (167.16 for free

Molecular Weight [11[3]
base)

Appearance Off-White Solid [1]

] ] 235 °C (decomposes) (for free

Melting Point [31[5]
base)

pKa (Predicted) 7.89+£0.20 [3][5]

LogP (Predicted) 0.94 [5]

Synthesis and Preparation
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From a process chemistry perspective, arterenone is often an intermediate or a byproduct. A
common synthetic route involves the reaction of a catechol precursor with a haloacetyl halide,
followed by amination.

Synthetic Workflow Overview

A prevalent laboratory-scale synthesis involves the use of hexamethylenetetramine (hexamine)
as an ammonia source, which provides a controlled method for introducing the primary amine.
[6] This approach avoids the potential side reactions and poor yields associated with direct
amination using ammonia, which can lead to product darkening in basic conditions.[6]

Caption: Generalized workflow for the synthesis of Arterenone HCI.

Analytical Characterization

Robust analytical methods are essential for the unequivocal identification and purity
assessment of arterenone hydrochloride. A combination of spectroscopic and chromatographic
techniques is typically employed.

Spectroscopic Methods

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to
the aromatic protons on the catechol ring (typically in the & 6.5-7.5 ppm region), a singlet
for the a-methylene protons (CHz) adjacent to the carbonyl group, and a broad signal for
the amine protons (NHs*). The exact chemical shifts will be dependent on the solvent
used (e.g., D20 or DMSO-ds).

o 183C NMR: The carbon spectrum will feature signals for the carbonyl carbon (~190-200
ppm), aromatic carbons (including two attached to hydroxyl groups at ~145-155 ppm), and
the aliphatic methylene carbon.[7]

e Infrared (IR) Spectroscopy: The IR spectrum provides functional group information. Key
expected absorptions include a broad O-H stretch from the catechol hydroxyls (~3200-3500
cm~1), N-H stretching from the primary ammonium salt, and a strong C=0 stretch for the
ketone (~1650-1680 cm™1).
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e Mass Spectrometry (MS): Electrospray ionization (ESI) in positive mode is ideal for this
compound. The mass spectrum will show a prominent peak for the molecular ion of the free
base [M+H]* at an m/z corresponding to CsH1o0NO3* (168.06).

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for assessing
the purity of arterenone hydrochloride and quantifying it as an impurity in other active
pharmaceutical ingredients (APIs).

o Expertise in Method Development: The polarity of arterenone hydrochloride, conferred by the
catechol and amine functionalities, dictates the choice of chromatographic conditions.
Reversed-phase HPLC is the most common approach. A C18 or C8 stationary phase is
suitable, but the highly aqueous mobile phases required can lead to "phase dewetting" on
traditional C18 columns. Therefore, a column with an aqueous-compatible end-capping (e.g.,
"AQ" type) or a polar-embedded group is often a superior choice for robust, reproducible
results. The mobile phase typically consists of an acidic buffer (e.g., phosphate or acetate) to
ensure the amine is protonated and to suppress silanol interactions, mixed with an organic
modifier like methanol or acetonitrile.[8][9]

o Detection: The catechol chromophore provides strong UV absorbance, making UV detection
highly effective. A detection wavelength between 210 nm and 280 nm is typically appropriate.
A photodiode array (PDA) detector is invaluable as it can confirm peak purity and identity by
comparing the UV spectrum of the analyte peak against a reference standard.

Experimental Protocol: HPLC Purity Assessment

This protocol is a self-validating system designed for the quantitative analysis of arterenone
hydrochloride.

Objective: To determine the purity of an arterenone hydrochloride sample by reversed-phase
HPLC with UV detection.

Instrumentation & Materials:

o HPLC system with gradient pump, autosampler, column oven, and PDA detector.
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o Stationary Phase: C18 column (e.g., Inertsil ODS-3, 250 x 4.6 mm, 5 um).[8]

* Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 2.5 with phosphoric
acid.

» Mobile Phase B: Acetonitrile.

 Diluent: Mobile Phase A.

o Arterenone Hydrochloride Reference Standard.
o Sample to be analyzed.

Step-by-Step Methodology:

o Standard Preparation (100 pg/mL):

o Accurately weigh approximately 10 mg of Arterenone Hydrochloride Reference Standard
into a 100 mL volumetric flask.

o Dissolve and dilute to volume with Diluent. This is the Standard Stock Solution.

o Causality: Using the mobile phase as a diluent prevents peak distortion that can occur
from injecting a sample in a solvent stronger than the mobile phase.

e Sample Preparation (100 pg/mL):

o Accurately weigh approximately 10 mg of the arterenone hydrochloride sample into a 100
mL volumetric flask.

o Dissolve and dilute to volume with Diluent.
o Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

[e]

[e]

Column Temperature: 30 °C.

o

Detection Wavelength: 280 nm, with full spectrum acquisition (200-400 nm) via PDA.
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o Injection Volume: 10 pL.

o Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5
15.0 70 30
15.1 95 5
| 20.0 95| 5|

o Causality: A gradient is used to ensure that any less polar impurities are efficiently eluted
from the column after the main analyte peak, providing a comprehensive impurity profile.

o System Suitability Testing (SST):
o Inject the Standard Solution five times.

o The relative standard deviation (RSD) of the peak area for the five replicate injections
must be < 2.0%.

o The tailing factor for the arterenone peak should be between 0.8 and 1.5.

o Trustworthiness: SST ensures the chromatographic system is performing adequately and
is capable of generating accurate and precise data before analyzing any samples.

¢ Analysis & Calculation:
o Inject the Standard and Sample solutions in duplicate.

o Calculate the purity of the sample using the area percent method, assuming all impurities
have a similar response factor at 280 nm.

o Purity (%) = (Area of Arterenone Peak / Total Area of All Peaks) x 100.

HPLC Analysis Workflow Diagram
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Caption: Workflow for the HPLC purity assessment of Arterenone Hydrochloride.
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Stability and Storage

The catechol moiety in arterenone hydrochloride is susceptible to oxidation, which can be

accelerated by exposure to light, high pH, and the presence of metal ions.[10] This degradation

often results in the formation of colored products (e.g., aminochromes).

Recommended Storage: For long-term preservation of purity, arterenone hydrochloride
should be stored in well-sealed containers, protected from light, in a dry environment.
Recommended storage conditions are refrigerated (2-8 °C) for short-term use (days to
weeks) and frozen (-20 °C) for long-term storage (months to years).[4]

Solution Stability: Solutions of arterenone hydrochloride are significantly less stable than the
solid material. For analytical purposes, solutions should be freshly prepared. If storage is
necessary, they should be kept refrigerated and protected from light, and their use should be
limited to a short period, the stability of which should be experimentally verified. Acidic
conditions (pH 2-4) generally improve the stability of catecholamine solutions by slowing the
rate of oxidation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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